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Compound of Interest

Compound Name: Z55660043

Cat. No.: B12153464 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial operational and disposal plans for Z55660043, a Regulator of

G protein signaling-14 (RGS14) inhibitor. The information herein is intended to ensure the safe

handling and proper disposal of this research chemical, fostering a secure laboratory

environment.

Product Identification and Hazard Assessment
Product Name: Z55660043

Chemical Name: 6-(3,4-dimethoxyphenyl)-3-[(4-methoxyphenoxy)methyl]-5H-[1][2]

[3]triazolo[3,4-b][1][3][4]thiadiazine[5]

Synonyms: RGS14 Inhibitor

Primary Use: Research chemical for central nervous system and metabolic disorders

research.[1][2]

Known Hazards: While research indicates no measurable cytotoxicity in specific assays, a

comprehensive hazard profile is not publicly available.[6][7][8][9][10] Therefore, it should be

handled as a potentially hazardous chemical.
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As a specific Safety Data Sheet (SDS) with detailed disposal instructions for Z55660043 is not

readily available, general principles for the disposal of research-grade chemicals must be

strictly followed. The primary route of disposal is through a licensed chemical waste contractor.

Step-by-Step Disposal Protocol:

Do Not Dispose Down the Drain: This compound should not be disposed of in the sanitary

sewer.

Waste Identification and Labeling:

Designate a specific, sealed, and chemically compatible container for Z55660043 waste.

The container must be clearly labeled with "Hazardous Waste," the full chemical name,

and any known hazard characteristics.

Waste Segregation:

Store Z55660043 waste separately from other waste streams such as radioactive,

biohazardous, or highly reactive wastes.

Avoid mixing with incompatible materials.

Accumulation and Storage:

Store the waste container in a designated, well-ventilated, and secure area.

Keep the container closed except when adding waste.

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup by a licensed hazardous waste disposal company.

Quantitative Data Summary
Without a specific Safety Data Sheet, quantitative data regarding disposal parameters is

unavailable. The following table outlines the general categories of information that would be
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found in an SDS.

Data Point Specification Source

pH for Neutralization

Not Available. Treat as

chemical waste; do not attempt

to neutralize without specific

instructions.

Manufacturer's SDS (Not

Found)

Concentration Limits for

Disposal

Not Available. All

concentrations should be

collected as hazardous waste.

Manufacturer's SDS (Not

Found)

Temperature Stability

Not Available. Store at room

temperature away from direct

sunlight and heat sources

unless otherwise specified.

General Lab Practice

Experimental Protocols
No specific experimental protocols for the disposal of Z55660043 (e.g., neutralization,

deactivation) are available. The recommended procedure is collection and disposal via a

certified waste management provider.

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the proper disposal route for

a laboratory chemical like Z55660043.
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Identify Chemical Waste
(Z55660043)

Is Safety Data Sheet (SDS)
Available?

Follow Specific Disposal
Instructions in SDS

Yes

Treat as Hazardous Waste
(Default Procedure)

No

Collect in a Labeled,
Compatible Container

Segregate from Other
Waste Streams

Store in a Designated
Secure Area

Contact Environmental Health & Safety (EHS)
for Pickup

Disposal by Licensed Contractor

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Z55660043.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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